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Compound of Interest

Compound Name: L319

Cat. No.: B15578489

For researchers, scientists, and drug development professionals utilizing the ionizable lipid
L319, ensuring its proper disposal is a critical component of laboratory safety and
environmental responsibility. While a specific Safety Data Sheet (SDS) for L319 (CAS
1351586-50-9) was not publicly available at the time of this writing, its characterization as a
biodegradable lipid allows for the formulation of disposal procedures based on general best
practices for similar non-hazardous research-grade chemicals. MedKoo Biosciences has also
indicated that L319 is shipped as a non-hazardous chemical.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department
before implementing any disposal protocol to ensure full compliance with all applicable local,
state, and federal regulations.

Summary of L319 Characteristics
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Experimental Protocols: Disposal Procedures

The proper disposal of L319 will depend on its form (pure compound, in solution, or
contaminating labware). The following step-by-step procedures are based on standard
laboratory practices for non-hazardous chemical waste.

Disposal of Unused Pure L319

o Waste Identification: Label the unused L319 container clearly as "Waste L319".

o Packaging: Ensure the original container is securely sealed. If the original container is
compromised, transfer the waste to a new, clean, and compatible container. Label the new
container appropriately.

o Storage: Store the waste container in a designated hazardous waste accumulation area,
segregated from incompatible materials.

o Pickup: Arrange for disposal through your institution's EHS department.

Disposal of L319 in Solution

L319 is often dissolved in organic solvents such as ethanol. The disposal method must account
for the hazards of the solvent.
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» Waste Identification: Collect all waste solutions containing L319.

e Segregation: Do not mix with other waste streams unless explicitly permitted by your EHS
department. If the solvent is halogenated, it must be segregated from non-halogenated
solvent waste.

o Containerization: Use a designated, properly labeled, and sealed waste container for
flammable liquid waste. The container should be compatible with the solvent used.

o Storage: Store the waste container in a designated satellite accumulation area for flammable
liquids.

o Disposal: Contact your EHS department for pickup and disposal. Do not pour solutions of
L319 down the drain.

Disposal of L319-Contaminated Labware

Disposable labware (e.g., pipette tips, tubes, gloves) contaminated with L319 should be
handled as chemical waste.

o Collection: Place all contaminated solid waste into a designated, clearly labeled, and sealed
waste bag or container.

e Segregation: Keep this waste separate from regular trash and biohazardous waste.
o Disposal: Dispose of the container through your institution's chemical waste program.

For non-disposable glassware, decontaminate by rinsing with a suitable solvent (e.g., ethanol)
and collect the rinsate as chemical waste. After decontamination, the glassware can be washed
and reused.

Mandatory Visualization: L319 Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of L319
and associated waste streams in a laboratory setting.
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L319 Disposal Decision Workflow
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Caption: Workflow for the proper disposal of L319 waste.

By adhering to these general guidelines and consulting with your local EHS professionals, you
can ensure the safe and compliant disposal of L319, fostering a secure and environmentally
conscious research environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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